Cas no 900001-94-7 (1-(3,4-difluorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: 1-(3,4-difluorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 900001-94-7
• MF: C₂₁H₁₉F₂N₃O
• MW: 367.39187169075
• CID: 5493472
• Update Time: 2025-10-29

1-(3,4-difluorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)-N-(4-methylphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• 1-(3,4-difluorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C21H19F2N3O/c1-14-4-7-16(8-5-14)24-21(27)26-12-11-25-10-2-3-19(25)20(26)15-6-9-17(22)18(23)13-15/h2-10,13,20H,11-12H2,1H3,(H,24,27)
• InChI Key： ZDBQQPFMEFCTFY-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C(C)C=C1)=O)C2C1=CC=C(F)C(F)=C1

Experimental Properties

• Density: 1.3160 (rough estimate)
• Boiling Point: 369.3°C (rough estimate)
• Refractive Index: 1.4521 (estimate)

Additional information on 1-(3,4-difluorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Comprehensive Analysis of 1-(3,4-difluorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 900001-94-7)

The compound 1-(3,4-difluorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 900001-94-7) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a pyrrolopyrazine core with difluorophenyl and methylphenyl substituents, making it a subject of interest in pharmaceutical and materials science research. This article delves into its properties, potential applications, and relevance to current scientific trends.

Recent advancements in drug discovery and medicinal chemistry have heightened interest in heterocyclic compounds like 1-(3,4-difluorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to bioactive molecules. The presence of fluorine atoms enhances its metabolic stability, a feature highly sought after in modern pharmaceutical development.

From a synthetic chemistry perspective, the compound's pyrrolo[1,2-a]pyrazine scaffold presents intriguing challenges and opportunities. Its synthesis often involves multi-step reactions, including Pd-catalyzed cross-coupling and amide bond formation, which are hot topics in organic synthesis forums. The difluorophenyl moiety, in particular, is a recurring motif in agrochemicals and pharmaceutical intermediates, aligning with industry demands for fluorinated compounds.

In the context of AI-driven drug design, 1-(3,4-difluorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide exemplifies how computational tools can predict molecular properties and bioactivity. Researchers frequently search for "pyrrolopyrazine derivatives" and "fluorinated carboxamides" in databases, reflecting its relevance to cheminformatics and structure-activity relationship (SAR) studies.

The compound's physicochemical properties, such as its logP and aqueous solubility, are critical for formulation scientists. Its methylphenyl group may influence cell permeability, a key consideration in CNS drug development. These attributes make it a valuable candidate for preclinical research, especially in studies targeting neurodegenerative diseases—a trending topic in medical research.

Environmental and green chemistry perspectives also apply to this compound. The pharmaceutical industry's shift toward sustainable synthesis has spurred interest in optimizing routes to produce 1-(3,4-difluorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide with minimal waste. Searches for "eco-friendly heterocycle synthesis" often intersect with discussions about such molecules.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are essential for characterizing this compound. Its CAS No. 900001-94-7 serves as a unique identifier in chemical databases, facilitating literature reviews and patent searches—a common task for R&D professionals.

Looking ahead, 1-(3,4-difluorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide may find applications beyond life sciences. Its π-conjugated system suggests potential in organic electronics, aligning with the growing field of flexible semiconductors. This multidisciplinary relevance ensures its continued prominence in scientific discourse.